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Compound of Interest

Compound Name:
6-Bromo-4-hydrazinoquinoline

hydrochloride

CAS No.: 1171943-39-7

Cat. No.: B1341897

Get Quote

Executive Summary
6-Bromo-4-hydrazinoquinoline hydrochloride (6-BHQ-HCl) is a high-value heterocyclic

building block, primarily utilized in the synthesis of fused pyrazolo[4,3-c]quinolines and

[1,2,4]triazolo[4,3-a]quinolines. These scaffolds are critical in kinase inhibitor discovery (e.g.,

PI3K/mTOR pathways) and antimalarial research.

As a hydrazine derivative, this compound presents specific challenges: oxidative instability in

its free base form and genotoxic potential (PGI) that requires rigorous control strategies. This

guide outlines the technical specifications for sourcing, validating, and handling 6-BHQ-HCl to

ensure data integrity in downstream biological assays.

Chemical Profile & Specifications
To avoid procurement errors, vendors must match the specific hydrochloride salt form. The free

base degrades rapidly upon air exposure.
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Parameter Specification

IUPAC Name (6-Bromoquinolin-4-yl)hydrazine hydrochloride

Common Name 6-Bromo-4-hydrazinoquinoline HCl

CAS (Free Base) 65243-34-5 (Reference for parent structure)

MDL Number MFCD08437007

Molecular Formula
C₉H₈BrN₃[1][2][3][4][5] · xHCl (Typically

monohydrochloride)

Molecular Weight 274.55 g/mol (for mono-HCl)

Appearance Pale yellow to beige solid

Solubility
Soluble in DMSO, MeOH; sparingly soluble in

water

Stability
Hygroscopic; Light and Air Sensitive (Store

under Argon)

Strategic Sourcing Landscape
Unlike commodity reagents (e.g., aniline), 6-BHQ-HCl is often a "made-to-order" or "low-stock"

item. Suppliers generally fall into three tiers based on reliability and analytical transparency.

Tier 1: Validated Catalog Suppliers (High Reliability)
These vendors typically hold stock or have validated routes. They provide full Certificates of

Analysis (CoA) including H-NMR and HPLC purity.

Combi-Blocks: Known for heterocyclic expertise; often stocks the HCl salt directly.

Enamine: Excellent for building blocks; likely to offer the compound or a rapid make-on-

demand service.

Sigma-Aldrich (MilliporeSigma): Lists the product (Item #BBO000537) but often as part of

"rare chemical" libraries with variable stock.
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Tier 2: Aggregators & Sourcing Platforms
Use these to locate stock across multiple boutique synthesis houses.

PubChem / MolPort: Useful for checking global inventory levels.

SciFinder / ChemSpace: Recommended for verifying CAS-to-structure accuracy before

ordering.

Tier 3: Custom Synthesis (CROs)
If catalog stock is unavailable, the synthesis is straightforward (2 steps from 4-hydroxy-6-

bromoquinoline).

Route: 6-Bromo-4-hydroxyquinoline

(POCl₃)

6-Bromo-4-chloroquinoline

(Hydrazine Hydrate)

Product.

Sourcing Decision Matrix
The following logic flow guides the procurement decision to minimize project delays.
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Figure 1: Decision matrix for sourcing scarce heterocyclic intermediates.

Quality Control & Validation Protocol
Due to the reactivity of the hydrazine moiety, never assume purity based on the label.

Hydrazines can oxidize to azo compounds or degrade to the corresponding amine (6-bromo-4-

aminoquinoline).
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The "Red Flag" Inspection
Upon arrival, perform a visual check.

Pass: Off-white, beige, or pale yellow powder.

Fail: Dark brown/black sticky solid (indicates extensive oxidation or hygroscopic failure).

Analytical Verification Workflow
Execute these steps in order. If Step 1 fails, reject the lot.

Method Target Observation Acceptance Criteria

1. ¹H-NMR (DMSO-d₆) Hydrazine protons (-NH-NH₂).

Broad singlets around 9.0-10.0

ppm (NH) and 4.0-5.0 ppm

(NH₂). Integration must match

aromatic signals.

2. HPLC-UV (254 nm) Purity profile.

>95% Area.[1][6][7][8] Look for

"fronting" peaks (polar

degradants).

3. AgNO₃ Titration Chloride content.

95-105% theoretical (confirms

mono- vs dihydrochloride

stoichiometry).

QC Logic Diagram

Sample Arrival Visual Inspection
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Figure 2: Quality control workflow ensuring chemical integrity before usage.

Experimental Application: Pyrazole Synthesis
The primary utility of 6-BHQ-HCl is the regioselective synthesis of pyrazoles. Below is a

standard protocol adapted for high-throughput validation.

Reaction: 6-BHQ-HCl + 1,3-Diketone

Pyrazolo-quinoline

Preparation: In a microwave vial, suspend 6-BHQ-HCl (1.0 eq) in Ethanol (0.1 M).

Additives: Add the 1,3-diketone (1.1 eq) and Triethylamine (Et₃N) (2.5 eq) to neutralize the

HCl salt and liberate the free hydrazine in situ.

Note: Do not pre-neutralize the stock solution; generate the free base only in the presence

of the electrophile to prevent autoxidation.

Conditions: Heat to 80°C for 2-4 hours (or MW 120°C, 15 min).

Workup: Cool to RT. The product often precipitates. If not, evaporate EtOH and partition

between EtOAc/Water.

6-BHQ-HCl
(Stable Precursor)

Free Hydrazine
(Transient)

In situ neutralization

1,3-Diketone
+ Et3N

Pyrazolo[4,3-c]quinoline
(Target Scaffold)

Cyclocondensation
(-2 H2O)

Click to download full resolution via product page

Figure 3: In situ activation strategy to minimize hydrazine oxidation.

Safety & Handling (EHS)
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Toxicity: Hydrazine derivatives are potential alkylating agents. Treat as a Suspected

Carcinogen.

PGI Control: In drug development, residual hydrazine must be quantified (typically < 10 ppm)

in the final API. Use LC-MS/MS derivatization (e.g., with Benzaldehyde) for trace detection.

Storage: Store at -20°C under Argon. Hygroscopic—keep desiccated.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1341897?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

